7-(oxiran-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine

• IUPAC Name: 7-(oxiran-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine
• InChI: InChI=1S/C11H12O3/c1-4-12-9-3-2-8(11-7-14-11)6-10(9)13-5-1/h2-3,6,11H,1,4-5,7H2
• InChI Key: CFOSFSVJXZLPJM-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C(C=C2)C3CO3)OC1
• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol

Description

The compound “7-(oxiran-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine” is a complex organic molecule. The “oxiran-2-yl” part refers to an epoxide functional group, which is a three-membered ring containing an oxygen atom and two carbon atoms. The “3,4-dihydro-2H-1,5-benzodioxepine” part suggests a benzene ring fused with a seven-membered ring containing two oxygen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be expected to contain an aromatic benzene ring fused with a seven-membered dioxepine ring, with an epoxide group attached at the 7-position.

Chemical Reactions Analysis

Epoxides are highly reactive due to the strain in the three-membered ring. They can undergo reactions such as ring-opening reactions with nucleophiles. Benzodioxepines can participate in various reactions depending on the substituents present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Epoxides are generally polar due to the presence of an oxygen atom, and benzodioxepines are typically aromatic and relatively stable.

Mechanism of Action

Without specific context, it’s hard to determine the exact mechanism of action of this compound. The biological activity would depend on the specific context in which the compound is used.

Safety and Hazards

As with any chemical compound, handling “7-(oxiran-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine” would require appropriate safety measures. Epoxides can be irritants and are potentially harmful if ingested or inhaled.